Cas no 1279894-20-0 (tert-butyl (3S,4S)-4-methyl-3-(methylamino)piperidine-1-carboxylate)

Tert-butyl (3S,4S)-4-methyl-3-(methylamino)piperidine-1-carboxylate is a chiral piperidine derivative widely used as a key intermediate in pharmaceutical synthesis. Its stereospecific (3S,4S) configuration ensures high enantioselectivity in the production of bioactive compounds. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic processes while allowing selective deprotection under mild acidic conditions. The methylamino and methyl substituents contribute to its utility in constructing complex molecules, particularly in medicinal chemistry applications such as enzyme inhibitors or receptor modulators. This compound’s well-defined stereochemistry and functional group compatibility make it valuable for precision synthesis in drug discovery and development. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.

tert-butyl (3S,4S)-4-methyl-3-(methylamino)piperidine-1-carboxylate structure

1279894-20-0 structure

Product Name:tert-butyl (3S,4S)-4-methyl-3-(methylamino)piperidine-1-carboxylate

CAS No:1279894-20-0

MF:C₁₂H₂₄N₂O₂

MW:228.331163406372

MDL:MFCD26954785

CID:2181803

PubChem ID:72207413

Update Time:2025-06-07

tert-butyl (3S,4S)-4-methyl-3-(methylamino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (3S,4s)-4-methyl-3-methylamino-piperidine-1-carboxylic acid tert-butyl ester
- tert-butyl (3S,4S)-4-methyl-3-(methylamino)piperidine-1-carboxylate
- cis-4-Methyl-3-methylamino-piperidine-1-carboxylic acid tert-butyl ester
- DB-257703
- (3S, 4S)-4-Methyl-3-methylamino-piperidine-1-carboxylic acid tert-butyl ester
- cis-tert-Butyl 4-methyl-3-(methylamino)piperidine-1-carboxylate
- CS-0055359
- P12365
- 1279894-20-0
- (3S,4S)-1-Boc-4-methyl-3-(methylamino)piperidine
- MDL： MFCD26954785
- Inchi： 1S/C12H24N2O2/c1-9-6-7-14(8-10(9)13-5)11(15)16-12(2,3)4/h9-10,13H,6-8H2,1-5H3/t9-,10+/m0/s1
- InChI Key： FWTHDJLHNCEJBW-VHSXEESVSA-N
- SMILES： O(C(C)(C)C)C(N1CC[C@H](C)[C@@H](C1)NC)=O

Computed Properties

Exact Mass: 228.183778013g/mol
Monoisotopic Mass: 228.183778013g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 41.6Å²

tert-butyl (3S,4S)-4-methyl-3-(methylamino)piperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05393-100 MG	tert-butyl (3S,4S)-4-methyl-3-(methylamino)piperidine-1-carboxylate	1279894-20-0	95%	100MG	¥ 3,069.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05393-250 MG	tert-butyl (3S,4S)-4-methyl-3-(methylamino)piperidine-1-carboxylate	1279894-20-0	95%	250MG	¥ 4,606.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05393-500 MG	tert-butyl (3S,4S)-4-methyl-3-(methylamino)piperidine-1-carboxylate	1279894-20-0	95%	500MG	¥ 6,144.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05393-1 G	tert-butyl (3S,4S)-4-methyl-3-(methylamino)piperidine-1-carboxylate	1279894-20-0	95%	1g	¥ 7,682.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05393-1-250 MG	tert-butyl (3S,4S)-4-methyl-3-(methylamino)piperidine-1-carboxylate	1279894-20-0	97%	250MG	¥ 1,155.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05393-1-500 MG	tert-butyl (3S,4S)-4-methyl-3-(methylamino)piperidine-1-carboxylate	1279894-20-0	97%	500MG	¥ 2,303.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05393-1-1 G	tert-butyl (3S,4S)-4-methyl-3-(methylamino)piperidine-1-carboxylate	1279894-20-0	97%	1g	¥ 3,451.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05393-1-5 G	tert-butyl (3S,4S)-4-methyl-3-(methylamino)piperidine-1-carboxylate	1279894-20-0	97%	5g	¥ 10,368.00	2021-05-07
Chemenu	CM391139-1g	tert-butyl (3S,4S)-4-methyl-3-(methylamino)piperidine-1-carboxylate	1279894-20-0	95%+	1g	$241	2022-03-02
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1006-1g	cis-4-Methyl-3-methylamino-piperidine-1-carboxylic acid tert-butyl ester	1279894-20-0	98%	1g	11702.99CNY	2021-05-08